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Compound of Interest

Compound Name: Methyl DL-pyroglutamate

Cat. No.: B109303

Methyl DL-Pyroglutamate: A Comprehensive
Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the physical and chemical properties of
Methyl DL-pyroglutamate. It includes a summary of its key characteristics, detailed
experimental protocols for its synthesis and analysis, and visual representations of relevant
chemical processes. This document is intended to serve as a comprehensive resource for
professionals in research and development.

Core Physical and Chemical Properties

Methyl DL-pyroglutamate is a racemic mixture of the methyl ester of pyroglutamic acid. Itis a
derivative of glutamic acid and serves as a versatile intermediate in organic synthesis. Its
physical state at room temperature is a clear liquid, ranging in color from colorless to brown.[1]

Table 1: Physical and Chemical Properties of Methyl DL-pyroglutamate
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Property Value Source(s)
CAS Number 54571-66-3 [2][3]
Molecular Formula CeHoNO3 [2][3]
Molecular Weight 143.14 g/mol [2][3]
Appearance Colorless to Brown clear liquid [1]

Boiling Point 304.7 £ 35.0 °C at 760 mmHg e

135 °C at 1 mmHg

Density 1.2+0.1 g/cm3 [2]

Flash Point 138.1+25.9°C [2]

Purity Typically =98.0% (GC) [3]

Storage Conditions

Room temperature,
recommended <15°C in a cool,
dark place. Store under inert

gas as it is air sensitive.

Table 2: Chemical Identifiers for Methyl DL-pyroglutamate
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Identifier Value

Source(s)

methyl 5-oxopyrrolidine-2-
IUPAC Name Y Py

[3]

carboxylate
DL-Pyroglutamic Acid Methyl
Ester, Methyl 5-Oxopyrrolidine-
Synonyms [11[3114]
2-carboxylate, 5-Oxo-DL-
proline methyl ester
HQGPKMSGXAUKHT-
InChl Key [3]
UHFFFAOYNA-N
SMILES COC(=0)C1CCC(=O)N1 [3]
PubChem CID 500249 [3]
MDL Number MFCD03844651 [3]

Experimental Protocols

This section details methodologies for the synthesis and analysis of Methyl DL-

pyroglutamate, compiled from scientific literature.

A common and straightforward method for preparing Methyl DL-pyroglutamate involves the

esterification of pyroglutamic acid.[5]
e Materials:

o DL-Pyroglutamic acid

o

Methanol (absolute)

Chloroform

[¢]

[¢]

p-Toluenesulfonic acid (catalyst)

3 A molecular sieves

o

e Procedure:
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o A solution of DL-pyroglutamic acid (3.87 moles) and p-toluenesulfonic acid (79 mmoles) is
prepared in a mixture of chloroform (1 L) and methanol (2.5 L).[5]

o The mixture is heated under reflux for 24 hours.[5] During this period, the solvent is
continuously dried by condensation through a Soxhlet-type apparatus containing 3 A
molecular sieves (1.5 kg).[5]

o After the reaction is complete, the mixture is cooled to room temperature.

o The solvents (chloroform and methanol) are removed by evaporation under reduced
pressure.[5]

o The resulting crude product is Methyl DL-pyroglutamate, typically obtained in high yield
(approx. 98%).[5]

The purity and identity of Methyl DL-pyroglutamate are commonly assessed using
chromatographic and spectroscopic techniques.

e Gas Chromatography (GC) for Purity Assessment:

o

Objective: To determine the purity of the synthesized Methyl DL-pyroglutamate.

o Instrumentation: A standard gas chromatograph equipped with a Flame lonization Detector
(FID).

o Column: A non-polar or medium-polarity capillary column suitable for separating small
organic molecules.

o Carrier Gas: Helium or Nitrogen.

o Method: A small, diluted sample of the product is injected into the GC. A temperature
gradient is applied to separate the components based on their boiling points and
interactions with the stationary phase. The purity is determined by comparing the peak
area of Methyl DL-pyroglutamate to the total area of all peaks in the chromatogram. A
purity of >98.0% is commonly reported by commercial suppliers.[1]

» Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Confirmation:
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Objective: To confirm the chemical structure of the synthesized compound.

[e]

Instrumentation: A high-resolution NMR spectrometer (e.g., 600 MHz).

o

[¢]

Sample Preparation: The sample is dissolved in a deuterated solvent, such as

deuteriochloroform (CDCIs).

[¢]

'H NMR Analysis: The proton NMR spectrum is recorded. For methyl pyroglutamate, the
expected signals are: a multiplet for the four pyrrolidone ring protons (CH2-CHz) between &
2.1-2.7 ppm, a singlet for the methyl ester protons (OCHs) at 6 3.72 ppm, a multiplet for
the chiral proton (CH) between & 4.0-4.45 ppm, and a broad singlet for the amide proton
(NH) between & 7.1-7.7 ppm.[5] The presence of these signals confirms the molecular
structure. NMR is a powerful tool for the unambiguous identification of pyroglutamate
moieties.[6][7]

e Mass Spectrometry (MS) for Molecular Weight Verification:

o Objective: To confirm the molecular weight of the compound.

o Method: Mass spectrometry can be coupled with liquid chromatography (LC-MS) or used
directly. It provides a precise measurement of the molecular weight, which should
correspond to 143.14 g/mol for Methyl DL-pyroglutamate.|[8]

Visualized Workflows and Pathways

The following diagrams, generated using Graphviz, illustrate the key processes related to

Methyl DL-pyroglutamate.
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Synthesis of Methyl DL-pyroglutamate
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Caption: General workflow for the synthesis of Methyl DL-pyroglutamate.
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Caption: Standard quality control workflow for Methyl DL-pyroglutamate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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